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Compound of Interest

Compound Name: Sauristolactam

Cat. No.: B1681484

Essential Safety and Handling Guide for

Sauristolactam
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Sauristolactam. Adherence to these procedures is essential for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Sauristolactam is a hazardous substance that requires careful handling to avoid exposure.
Based on available safety data, it is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[1] All personnel must use the following personal protective
equipment when handling Sauristolactam.

1.1. Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1681484?utm_src=pdf-interest
https://www.benchchem.com/product/b1681484?utm_src=pdf-body
https://www.benchchem.com/product/b1681484?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1681484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications
Must be equipped with side-
Eye Protection Safety Goggles shields to protect against

splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for signs of degradation
or punctures before use. For
tasks with a higher risk of
splash, double-gloving is

advised.

Body Protection

Laboratory Coat

A long-sleeved, knee-length
lab coat made of a low-

permeability material.

Impervious Clothing

For large quantities or tasks
with a high splash potential, an
impervious apron or sulit
should be worn over the lab

coat.

Respiratory Protection

Respirator

A NIOSH-approved respirator
is necessary when handling
the powder outside of a
certified chemical fume hood
or in case of a spill. The type of
respirator should be selected
based on a formal risk

assessment.

1.2. PPE Selection and Use Workflow

The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling Sauristolactam.
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Caption: Workflow for selecting appropriate PPE for Sauristolactam handling.

Chemical and Physical Properties

The following table summarizes the known properties of Sauristolactam. A lack of
comprehensive quantitative data necessitates a cautious approach, treating the substance as

potentially potent.
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Property Value

Molecular Formula C17H13NO3
Molecular Weight 279.29 g/mol
Appearance Powder

Solubility Soluble in DMSO

o Strong acids/alkalis, strong oxidizing/reducing
Incompatibilities

agents.[1]
Occupational Exposure Limits (OEL) Not Available
LD50 (Oral) Not Available

Operational Plans: Handling and Storage

3.1. General Handling Precautions

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid form to avoid dust formation.[1]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

3.2. Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
e Protect from light.[1]

e For long-term stability, store at -20°C as a powder or -80°C in a solvent.[1]

Disposal Plan
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Sauristolactam and any contaminated materials must be disposed of as hazardous chemical
waste in accordance with all local, state, and federal regulations.

4.1. Waste Segregation and Collection

e Solid Waste: Collect Sauristolactam powder, contaminated gloves, weigh boats, and other
solid materials in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Sauristolactam in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
compatibility has been confirmed.

e Sharps: Any needles or other sharps contaminated with Sauristolactam must be disposed
of in a designated sharps container for hazardous chemical waste.

4.2. Disposal Workflow

The following diagram illustrates the proper procedure for the disposal of Sauristolactam
waste.
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Caption: Step-by-step process for the safe disposal of Sauristolactam waste.

Spill and Emergency Procedures
5.1. Small Spills (Solid or Liquid)

o Alert personnel in the immediate area.

* Wearing the appropriate PPE (including a respirator for powders), cover the spill with an inert
absorbent material such as vermiculite or sand.
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o Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

e Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.

¢ Ventilate the area.

5.2. Large Spills

Evacuate the area immediately.

Alert your institution's Environmental Health and Safety (EHS) department or emergency
response team.

Prevent entry into the affected area.

Provide the emergency response team with the Safety Data Sheet (SDS) for
Sauristolactam upon their arrival.

5.3. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek medical attention.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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